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Compound of Interest

Compound Name: Dorignic acid

Cat. No.: B15551698

A Note on "Dorignic Acid": Initial searches for "Dorignic acid" did not yield any matching
results in scientific literature. It is plausible that this term is a misspelling of a compound from a
related botanical source. Based on phonetic similarity, this document focuses on the bioactive
compounds isolated from the plant genus Doronicum, which possess significant potential in
drug discovery.

The genus Doronicum, belonging to the Asteraceae family, is a source of various bioactive
compounds with demonstrated anti-inflammatory, antioxidant, and neuroprotective properties,
making it a subject of interest in pharmaceutical research.[1] This document provides an
overview of key bioactive molecules isolated from Doronicum species, their mechanisms of
action, and detailed protocols for their study.

Key Bioactive Compounds and Their Therapeutic
Potential

Phytochemical investigations of Doronicum species, particularly D. austriacum, D.
pardalianches, and D. orientale, have led to the isolation of several classes of bioactive
compounds.[2][3][4] These include tremetone derivatives, flavonoids, and phenolic acids.[2][4]

Table 1: Summary of Key Bioactive Compounds from Doronicum and their Activities
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Compound Specific Source Biological
. o Reference(s)
Class Compound(s) Species Activity
) Anti-
Tremetone 6,12-dihydroxy- ] )
o D. austriacum inflammatory, [2][5]
Derivatives (-)-2S-tremetone o
Antioxidant
(S)-2-(5-acetyl-6-
hydroxy-2,3- Anti-
dihydrobenzofura D. austriacum inflammatory, [2]
n-2-yhallyl Antioxidant
isobutyrate
2-((S)-5-acetyl-6-
hydroxy-2,3- Anti-
dihydrobenzofura  D. austriacum inflammatory, [2]
n-2-ylallyl (S)-2- Antioxidant
methylbutanoate
Formononetin 7- )
) Neuroprotective
Isoflavones O-B-D- D. pardalianches ) [3]
) (potential)
glucopyranoside
5-caffeoylquinic
) ) acid ) Antioxidant,
Phenolic Acids ) D. orientale S [61[7]
(Chlorogenic Enzyme inhibitor
acid)
3,5-
Antioxidant,

dicaffeoylquinic

acid

D. orientale

Enzyme inhibitor

[6]17]

Anti-inflammatory and Antioxidant Activity

Compounds isolated from Doronicum austriacum have shown significant anti-inflammatory and
antioxidant effects in cellular models.[2][5]

Table 2: Quantitative Data on Anti-inflammatory and Antioxidant Effects of D. austriacum
Compounds
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. Concentrati Reference(s
Compound Cell Line Assay Result |
on
6,12-
dihydroxy- J774A.1 Significant
NO Release 5-50 uM o [2]
(-)-2S- Macrophages Inhibition
tremetone
J774A.1 ROS ~50%
. 10 uM . [2]
Macrophages  Production Reduction
Significant
C6 Astrocytes  NO Release 5-50 uM o [2]
Inhibition
ROS ~50%
C6 Astrocytes ] ~45 uM ) [2]
Production Reduction
) Dose-
D. austriacum  J774A.1
NO Release 1-10 pg/mL dependent [2]
DCM Extract Macrophages o
Inhibition
Dose-
C6 Astrocytes  NO Release 1-10 pg/mL dependent [2]
Inhibition

NO: Nitric Oxide; ROS: Reactive Oxygen Species; DCM: Dichloromethane

The anti-inflammatory effects of Doronicum compounds are primarily mediated through the

inhibition of pro-inflammatory mediators like nitric oxide (NO) and reactive oxygen species
(ROS).[2] This is often linked to the downregulation of the NF-kB and MAPK signaling
pathways, which are central to the inflammatory response.[8][9]
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CI’LC Monitoring of Fractions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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